Cas no 1351633-13-0 (N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide; oxalic acid)

• Product Name: N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide; oxalic acid
• CAS No: 1351633-13-0
• MF: C₁₇H₂₀N₄O₆
• MW: 376.363903999329
• CID: 6051482
• PubChem ID: 71783910
• Update Time: 2025-10-28

N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide; oxalic acid
• N-METHYL-2-[3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)AZETIDIN-1-YL]-N-PHENYLACETAMIDE; OXALIC ACID
• N-methyl-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-phenylacetamide oxalate
• VU0530761-1
• N-methyl-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-phenylacetamide;oxalic acid
• AKOS026700635
• 1351633-13-0
• F6064-0426

• Inchi： 1S/C15H18N4O2.C2H2O4/c1-11-16-15(21-17-11)12-8-19(9-12)10-14(20)18(2)13-6-4-3-5-7-13;3-1(4)2(5)6/h3-7,12H,8-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： BSYFOFLBFKOPNO-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC(N(C)C3C=CC=CC=3)=O)C2)=NC(C)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 376.13828437g/mol
• Monoisotopic Mass: 376.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide; oxalic acid

Introduction to N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide and oxalic acid (CAS No. 1351633-13-0)

N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide (CAS No. 1351633-13-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. The compound consists of a phenylacetamide moiety linked to an azetidine ring, which is further substituted with a 3-methyl-1,2,4-oxadiazolyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic applications.

The azetidine ring is a four-membered heterocyclic structure that is known for its high reactivity and conformational flexibility. This flexibility allows the compound to adopt different conformations, which can be crucial for binding to specific biological targets. The 3-methyl-1,2,4-oxadiazolyl group, on the other hand, is a heterocyclic moiety that has been extensively studied for its bioisosteric properties and ability to enhance the potency and selectivity of drug molecules. The combination of these structural elements in N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide makes it an interesting molecule for further investigation.

Oxalic acid, with the chemical formula H₂C₂O₄, is a dicarboxylic acid that is naturally occurring in many plants and vegetables. It is also synthesized industrially and has a wide range of applications in various fields, including pharmaceuticals, chemistry, and environmental science. In the context of pharmaceutical research, oxalic acid can serve as a reagent or intermediate in the synthesis of more complex molecules. Its strong acidic nature and ability to form stable salts make it useful in various chemical reactions and processes.

The combination of N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-phenylacetamide and oxalic acid has been explored in recent studies for their potential synergistic effects. Research has shown that the presence of oxalic acid can enhance the solubility and stability of the azetidine-based compound, which can be crucial for its formulation and delivery in pharmaceutical applications. Additionally, the acidic environment provided by oxalic acid can influence the conformational dynamics of the azetidine ring, potentially modulating its biological activity.

In terms of biological activity, N-methyl-2-3-(3-methyl-1,2,4-oxadiazol-5-y l)azetidin -1 - yl -N - phen y laceta mide has been investigated for its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, recent studies have explored its activity as an inhibitor of protein kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer. The compound's ability to selectively target these enzymes makes it a promising lead for the development of novel therapeutic agents.

The structural features of N-methyl - 2 - 3 - ( 3 - methyl - 1 , 2 , 4 - oxadi azol - 5 - yl ) azeti din - 1 - yl -N - phen y laceta mide, particularly the presence of the azetidine ring and the 3-methyl - 1 , 2 , 4 - oxadi azol yl group , have been shown to contribute to its high binding affinity for specific protein targets . This high affinity can translate into enhanced potency and reduced off-target effects , which are critical factors in drug development . The compound 's unique structure also allows for easy modification through synthetic chemistry , enabling researchers to optimize its properties for specific therapeutic applications .

In addition to its potential as a therapeutic agent , N-methyl - 2 - 3 - ( 3 - methyl - 1 , 2 , 4 - oxadi azol - 5 - yl ) azeti din - 1 - yl -N - phen y laceta mide has been studied for its use as a tool compound in biochemical assays . Its well-defined structure and known biological activity make it valuable for probing protein function and validating new drug targets . This application highlights the compound 's versatility and importance in both basic research and applied pharmaceutical development .

The combination of N-methyl - 2 - 3 -( 3 - methyl - 1 , 2 , 4 - oxadi azol - 5 - yl ) azeti din - 1 - yl-N-ph enyla cetam ide with o xali c aci d has also been explored in the context of drug delivery systems . Oxali c aci d 's ability to form stable salts with organic compounds can improve their solubility and bioavailability , which are key factors in ensuring effective drug delivery . This property makes the combination particularly interesting for developing oral formulations or other delivery methods that require enhanced solubility .

In conclusion ,< strong >N-me thyl --( --( --m ethy l--,-,-o xadi azo l--)-a zeti din --)-N--phe nyla cetam ide< /stro ng > ( CAS No . 1351633--0 ) is a complex organic compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with the properties ofo xali c aci d< /stro ng > , make it a promising candidate for various therapeutic applications . Ongoing research continues to explore its biological activities , mechanisms of action , and potential uses as both a therapeutic agent and a tool compound in biochemical assays . As our understanding of this compound deepens , it is likely to play an increasingly important role in advancing drug discovery and development efforts . p >